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Compound of Interest

Compound Name:
2-Hydroxy-4,4-

dimethylcyclohexan-1-one

Cat. No.: B13322028

Get Quote

2-Hydroxy-4,4-dimethylcyclohexan-1-one (CAS No. 1537263-29-8) is a bifunctional organic

molecule belonging to the α-hydroxy ketone class. Its structure, featuring a secondary alcohol

adjacent to a ketone on a cyclohexyl scaffold, makes it a valuable intermediate in synthetic

organic chemistry. The gem-dimethyl group at the C4 position provides steric bulk and prevents

enolization at the C5 position, thereby simplifying its reaction profile and making it an attractive

building block for more complex molecular architectures.

While direct and extensive biological data for this specific compound are not widely available in

public literature, the broader class of α-hydroxy cyclohexanone derivatives represents a

scaffold with significant potential for diverse pharmacological activities.[1] For researchers and

drug development professionals, understanding the synthesis, characterization, and potential

applications of this molecule provides a foundation for exploring novel chemical entities. This

guide synthesizes established chemical principles and data from structurally related analogs to

provide a comprehensive technical overview.
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The accurate characterization of a compound is fundamental to its application. Below is a

summary of the known and predicted properties of 2-hydroxy-4,4-dimethylcyclohexan-1-one.

Property
Value / Predicted
Characteristics

Source / Rationale

CAS Number 1537263-29-8

Molecular Formula C₈H₁₄O₂

Molecular Weight 142.20 g/mol [1]

Physical Form

Predicted to be a liquid or low-

melting solid at room

temperature.

Based on analogs like 4,4-

dimethylcyclohexanone (m.p.

38-39°C) and the presence of

a polar hydroxyl group.[2]

IR Spectroscopy (Predicted)

~3400 cm⁻¹ (O-H stretch,

broad), ~1715 cm⁻¹ (C=O

stretch, sharp)

Characteristic frequencies for

hydroxyl and saturated ketone

groups.[3][4]

¹³C NMR Spectroscopy

(Predicted)

~205-215 ppm (C=O), ~70-80

ppm (CH-OH)

Based on typical chemical

shifts for ketone and alcohol

carbons in similar cyclic

systems.[5]

Synthesis and Mechanism: A Protocol for α-
Hydroxylation
The most direct and regioselective method for preparing 2-hydroxy-4,4-dimethylcyclohexan-
1-one is through the α-hydroxylation of its parent ketone, 4,4-dimethylcyclohexanone. This is

typically achieved by forming a specific enolate and then trapping it with an electrophilic oxygen

source. The use of a bulky, non-nucleophilic base like lithium diisopropylamide (LDA) at low

temperatures favors the formation of the kinetic enolate at the less-hindered α-position (C2),

which is crucial for regioselectivity.[6]

The workflow involves two key stages: formation of the kinetic silyl enol ether followed by

oxidation. Trapping the enolate as a silyl enol ether provides a stable intermediate that can be
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purified before oxidation.

Part 1: Silyl Enol Ether Formation

Part 2: Oxidation
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Caption: Synthetic workflow for 2-hydroxy-4,4-dimethylcyclohexan-1-one.

Experimental Protocol: Synthesis via Enolate Oxidation
This protocol describes a reliable method for the α-hydroxylation of 4,4-

dimethylcyclohexanone.

Materials & Reagents:

4,4-Dimethylcyclohexanone (CAS: 4255-62-3)

Diisopropylamine

n-Butyllithium (n-BuLi) in hexanes

Chlorotrimethylsilane (TMSCl), distilled

meta-Chloroperoxybenzoic acid (m-CPBA)

Tetrabutylammonium fluoride (TBAF) solution (1M in THF)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Brine, Anhydrous magnesium sulfate (MgSO₄)

Ethyl acetate, Hexanes

Procedure:

LDA Preparation (In-situ):

To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add

anhydrous THF and cool to -78 °C (acetone/dry ice bath).

Add freshly distilled diisopropylamine (1.1 equivalents).
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Slowly add n-BuLi (1.05 equivalents) dropwise. Stir the solution at -78 °C for 15 minutes,

then allow it to warm to 0 °C for 15 minutes to ensure complete formation of LDA.

Enolate Formation & Trapping:

Cool the freshly prepared LDA solution back down to -78 °C.

Add a solution of 4,4-dimethylcyclohexanone (1.0 equivalent) in anhydrous THF dropwise

over 20 minutes. The rationale for this slow addition is to prevent self-condensation and

maintain kinetic control.

Stir the resulting mixture at -78 °C for 1 hour to ensure complete formation of the lithium

enolate.

Add distilled TMSCl (1.2 equivalents) dropwise. Stir for 15 minutes at -78 °C, then allow

the reaction to warm to room temperature over 1 hour. This traps the kinetic enolate as a

stable silyl enol ether.

Oxidation & Product Isolation:

Cool the reaction mixture to 0 °C and slowly add solid m-CPBA (1.1 equivalents) in

portions. The choice of m-CPBA is due to its effectiveness in oxidizing silyl enol ethers to

α-siloxy ketones.

Stir the mixture at 0 °C for 2 hours. Monitor the reaction by TLC until the silyl enol ether is

consumed.

Quench the reaction by adding saturated Na₂S₂O₃ solution, followed by saturated

NaHCO₃ solution.

Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with

brine, dry over MgSO₄, and concentrate under reduced pressure.

Dissolve the crude α-siloxy ketone in THF and add TBAF solution (1.2 equivalents). Stir at

room temperature for 1 hour to cleave the silyl ether.

Quench with water and extract with ethyl acetate. The combined organic layers are

washed, dried, and concentrated.
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Purify the final product by flash column chromatography (silica gel, hexanes/ethyl acetate

gradient) to yield 2-hydroxy-4,4-dimethylcyclohexan-1-one.

Potential Applications in Drug Development &
Medicinal Chemistry
The cyclohexanone scaffold is a privileged structure in medicinal chemistry, appearing in

numerous bioactive compounds. The presence of both a hydroxyl and a ketone group in 2-
hydroxy-4,4-dimethylcyclohexan-1-one offers multiple points for chemical modification,

making it a versatile starting point for generating compound libraries for drug screening.

As a Synthetic Intermediate: Optically active hydroxy-cycloalkenones are key precursors in

the synthesis of natural products and pharmaceuticals.[7] The title compound can be readily

converted to such intermediates through dehydration or other functional group

manipulations.

Antibacterial Drug Discovery: The bacterial cell division protein FtsZ has been validated as a

promising target for new antibacterial agents.[8] Recently, a curcumin analogue featuring a

substituted cyclohexanone core was identified as a potent inhibitor of FtsZ.[8] The structural

motif of 2-hydroxy-4,4-dimethylcyclohexan-1-one could serve as a foundational scaffold

for developing novel FtsZ inhibitors, potentially leading to new classes of antibiotics to

combat multi-drug resistant bacteria.

Central Nervous System (CNS) Agents: Structurally related α-hydroxy-cyclohexanone

derivatives have been investigated for their potential as antagonists of the NMDA receptor, a

critical target in the treatment of various neurological and psychiatric disorders.[1] The

specific stereochemistry and substitution pattern on the cyclohexanone ring are key

determinants of activity, highlighting the potential for derivatives of this compound in CNS

drug discovery.

Synthesis of
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Library Generation
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Caption: Drug discovery workflow utilizing the target compound as a scaffold.

Conclusion
2-Hydroxy-4,4-dimethylcyclohexan-1-one represents more than just a chemical structure; it

is a versatile platform for chemical innovation. While it remains a relatively under-explored

molecule on its own, its structural class is of significant interest to synthetic and medicinal

chemists. The reliable synthetic routes, based on fundamental principles of enolate chemistry,

make it an accessible building block. Its potential to serve as a scaffold for novel therapeutics,

particularly in the antibacterial and CNS domains, warrants further investigation. This guide

provides the foundational knowledge for researchers to confidently synthesize, characterize,

and explore the untapped potential of this intriguing α-hydroxy ketone.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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